6beta-Acetoxyprogesterone
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Overview
Description
6beta-Acetoxyprogesterone, also known as 6β-acetoxyprogesterone or 6β-AP, is a synthetic steroid hormone that has been widely used in scientific research. It is a derivative of progesterone and has been found to have a variety of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 6β-AP is similar to that of progesterone. It binds to progesterone receptors in the body, which leads to the activation of various signaling pathways. This ultimately results in the regulation of gene expression and the modulation of physiological processes.
Biochemical and Physiological Effects:
6β-AP has been found to have a variety of biochemical and physiological effects. It has been shown to regulate the expression of genes involved in the regulation of ovulation and the maintenance of pregnancy. It has also been found to modulate the activity of enzymes involved in steroid hormone biosynthesis.
Advantages and Limitations for Lab Experiments
One advantage of using 6β-AP in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized in large quantities. Additionally, it has been extensively studied in scientific research, which means that there is a wealth of information available on its properties and effects. However, one limitation of using 6β-AP is that it has only been studied in a limited number of experimental systems, which means that its effects may not be generalizable to all physiological processes.
Future Directions
There are several future directions for research on 6β-AP. One area of focus could be the development of new methods for synthesizing the compound, which could lead to more efficient and cost-effective production. Additionally, further research could be conducted to investigate the effects of 6β-AP on other physiological processes, such as inflammation and immune function. Finally, the development of new drugs based on the structure of 6β-AP could be explored, which could lead to the development of new treatments for a variety of diseases.
Synthesis Methods
The synthesis of 6β-AP involves the acetylation of progesterone at the 6β-position. This can be achieved using a variety of methods, including chemical synthesis and enzymatic methods. One common method involves the use of acetic anhydride and pyridine as catalysts.
Scientific Research Applications
6β-AP has been used extensively in scientific research as a tool for studying the role of progesterone in various physiological processes. It has been found to have a variety of effects on the reproductive system, including the regulation of ovulation and the maintenance of pregnancy.
properties
CAS RN |
1675-95-2 |
---|---|
Product Name |
6beta-Acetoxyprogesterone |
Molecular Formula |
C23H32O4 |
Molecular Weight |
372.5 g/mol |
IUPAC Name |
[(6R,8S,9S,10R,13S,14S,17S)-17-acetyl-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-6-yl] acetate |
InChI |
InChI=1S/C23H32O4/c1-13(24)17-5-6-18-16-12-21(27-14(2)25)20-11-15(26)7-9-23(20,4)19(16)8-10-22(17,18)3/h11,16-19,21H,5-10,12H2,1-4H3/t16-,17+,18-,19-,21+,22+,23+/m0/s1 |
InChI Key |
SUCNAJORKZIPDF-MCQQAARZSA-N |
Isomeric SMILES |
CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@H](C4=CC(=O)CC[C@]34C)OC(=O)C)C |
SMILES |
CC(=O)C1CCC2C1(CCC3C2CC(C4=CC(=O)CCC34C)OC(=O)C)C |
Canonical SMILES |
CC(=O)C1CCC2C1(CCC3C2CC(C4=CC(=O)CCC34C)OC(=O)C)C |
synonyms |
6 beta-acetoxyprogesterone 6beta-acetoxyprogesterone |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.